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Compound of Interest

Compound Name: Boc-Gly-ONp

Cat. No.: B558417

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
applications of N-(tert-Butoxycarbonyl)glycine p-nitrophenyl ester (Boc-Gly-ONp), a key
reagent in peptide synthesis.

Chemical Properties and Structure

Boc-Gly-ONp is a derivative of the amino acid glycine, where the amino group is protected by
a tert-butoxycarbonyl (Boc) group, and the carboxylic acid is activated as a p-nitrophenyl (ONp)
ester.[1][2] This dual functionality makes it a valuable building block in the synthesis of
peptides.[3]

Structure:

IUPAC Name: (4-nitrophenyl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate[1][4]

e Synonyms: Boc-glycine 4-nitrophenyl ester, Boc-Gly-p-nitrophenyl ester, N-t-
Butyloxycarbonylglycine p-nitrophenyl ester[1]

o CAS Number: 3655-05-8[2]
e Molecular Formula: C13H16N206[2]

« SMILES: CC(C)(C)OC(=0)NCC(=0)0C1=CC=C(C=C1)--INVALID-LINK--[O-][1]
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« InChl: INChI=1S/C13H16N206/c1-13(2,3)21-12(17)14-8-11(16)20-10-6-4-9(5-7-
10)15(18)19/h4-7H,8H2,1-3H3,(H,14,17)[1]

Physicochemical Properties:

The following table summarizes the key physicochemical properties of Boc-Gly-ONp.

Property Value Reference(s)
Molecular Weight 296.28 g/mol [2]
Appearance Brown powder [3]
Melting Point 56-66 °C [3]
Storage Temperature 0-8°C [3]

Solubility:

Specific quantitative solubility data for Boc-Gly-ONp in a range of organic solvents is not
extensively published. However, based on the solubility of the closely related compound Boc-
Glycine, a qualitative solubility profile can be inferred. The presence of the nonpolar Boc group
and the aromatic p-nitrophenyl group suggests good solubility in moderately polar to nonpolar
organic solvents.

Solvent Expected Qualitative Solubility
Dichloromethane (DCM) Soluble

Ethyl Acetate (EtOAC) Soluble

Tetrahydrofuran (THF) Soluble

Methanol (MeOH) Soluble

Ethanol (EtOH) Soluble

Water Insoluble

Spectroscopic Data
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Detailed spectroscopic data for Boc-Gly-ONp is not readily available in public databases. The
following tables provide expected characteristic peaks for FT-IR and chemical shifts for *H and
13C NMR based on the analysis of its functional groups and data from similar compounds.

FT-IR Spectroscopy (Expected Peaks):

Wavenumber (cm~?) Intensity Assignment

3400-3200 Medium N-H stretch (urethane)

3000-2850 Medium C-H stretch (aliphatic)

1760 Strong E;Z )stretch (p-nitrophenyl

~1715 Strong C=0 stretch (Boc carbamate)

1520 Strong N-O asymmetric stretch (nitro
group)

1345 Strong N-O symmetric stretch (nitro
group)

1250-1200 Strong C-O stretch (ester)

1170-1150 Strong C-O stretch (carbamate)

1H NMR Spectroscopy (Expected Chemical Shifts):

Chemical Shift (0, ppm) Multiplicity Assignment

~8.3 Doublet Aromatic protons ortho to NO2

~7.4 Doublet Aromatic protons meta to NO2

~5.5 Broad Singlet N-H (carbamate)

~4.2 Doublet -CH:- (glycine backbone)

~1.5 Singlet -C(CHs)s (Boc group)

13C NMR Spectroscopy (Expected Chemical Shifts):
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Chemical Shift (6, ppm) Assighment

~168 C=0 (ester)

~156 C=0 (carbamate)

~155 Aromatic C-O

~145 Aromatic C-NOz2

~125 Aromatic C-H

~122 Aromatic C-H

~80 -C(CHs)s (Boc group)
~43 -CH:- (glycine backbone)
~28 -C(CHs)s (Boc group)

Experimental Protocols

Boc-Gly-ONp is primarily used as an activated glycine building block for peptide synthesis in
solution-phase. The p-nitrophenyl ester is a good leaving group, facilitating nucleophilic attack
by the amino group of another amino acid or peptide.

Detailed Methodology for Dipeptide Synthesis: Boc-Gly-Ala-OMe

This protocol describes a representative procedure for the synthesis of the dipeptide Boc-Gly-
Ala-OMe using Boc-Gly-ONp and L-Alanine methyl ester hydrochloride.

Materials:

Boc-Gly-ONp

L-Alanine methyl ester hydrochloride (H-Ala-OMe-HCI)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)
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o Ethyl acetate (EtOAC)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate solution (NaHCOs)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Thin Layer Chromatography (TLC) plates (silica gel)

» Rotary evaporator

o Standard laboratory glassware

Procedure:

o Preparation of the Amine Component: Dissolve L-Alanine methyl ester hydrochloride (1.0
equivalent) in DCM. Add DIPEA (1.1 equivalents) to neutralize the hydrochloride salt and stir
the solution at room temperature for 15 minutes.

e Coupling Reaction: To the solution of the free L-Alanine methyl ester, add Boc-Gly-ONp
(1.05 equivalents).

e Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by TLC, observing the disappearance of the starting materials and
the appearance of the product spot. The reaction is typically complete within 2-4 hours.

o Work-up:
o Once the reaction is complete, dilute the mixture with EtOAC.

o Transfer the solution to a separatory funnel and wash sequentially with 1 M HCI (2 x),
saturated NaHCOs solution (2 x), and brine (1 x).

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa.
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¢ Isolation and Purification:

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

o The crude dipeptide can be further purified by flash column chromatography on silica gel if

necessary.

Experimental Workflow Diagram:
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Caption: Workflow for the solution-phase synthesis of a dipeptide using Boc-Gly-ONp.
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Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Boc-Gly-ONp is not readily available,
the safety precautions for similar Boc-protected amino acids and p-nitrophenyl esters should be
followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or
goggles, a laboratory coat, and chemical-resistant gloves.

» Handling: Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a fume
hood. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry place, away from incompatible materials such as strong
oxidizing agents. Keep the container tightly sealed.[3]

o First Aid:

(¢]

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

[¢]

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move to fresh air.

o

o

If swallowed: Rinse mouth with water. Do not induce vomiting.

o

In all cases of exposure, seek medical attention if symptoms persist.
» Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides a summary of the available information on Boc-Gly-ONp. For
critical applications, it is recommended to obtain a certificate of analysis and a specific safety
data sheet from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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